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Compound of Interest

Compound Name: MCB-22-174

Cat. No.: B15604856 Get Quote

Application Notes and Protocols: MCB-22-174
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of MCB-22-
174 solutions, along with stability data and an overview of its mechanism of action. Adherence

to these guidelines is crucial for ensuring the integrity and activity of the compound in

experimental settings.

Compound Information
Parameter Value Reference

Chemical Name MCB-22-174 [1]

Molecular Formula C₁₆H₁₄Cl₂DN₅OS₂ [1]

Molecular Weight 429.37 g/mol [1]

CAS Number 3058199-58-6 [1]

Mechanism of Action Potent Piezo1 agonist [1]

Solution Preparation and Stability
Proper preparation of MCB-22-174 solutions is critical for obtaining reliable and reproducible

experimental results. The following tables summarize the solubility and stability of MCB-22-174
in various solvents.
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Table 1: Solubility of MCB-22-174 (at 25°C)
Solvent Solubility (mg/mL) Molar Equivalent Notes

DMSO 86 200.29 mM
For in vitro stock

solutions.

Water Insoluble -
Do not use water as a

primary solvent.

Ethanol Insoluble -
Do not use ethanol as

a primary solvent.

Data sourced from Selleck Chemicals datasheet.[1]

Table 2: Storage and Stability of MCB-22-174
Form Storage Temperature Stability

Powder -20°C 3 years

In Solvent (DMSO) -80°C 1 year

Data sourced from Selleck Chemicals datasheet.[1]

Experimental Protocols
Preparation of Stock Solution for In Vitro Studies
This protocol describes the preparation of a high-concentration stock solution of MCB-22-174
in DMSO.

Materials:

MCB-22-174 powder

Anhydrous DMSO (Biotechnology Grade)

Sterile, conical-bottom polypropylene tubes

Vortex mixer
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Calibrated pipettes

Procedure:

Equilibrate the MCB-22-174 powder to room temperature before opening the vial.

Aseptically weigh the desired amount of MCB-22-174 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for an 86 mg/mL stock solution, add 1 mL of DMSO to 86 mg of MCB-22-174).

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (to

37°C) may be applied if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.

Preparation of Working Solutions for In Vitro Assays
Procedure:

Thaw a single-use aliquot of the MCB-22-174 stock solution at room temperature.

Further dilute the stock solution with the appropriate cell culture medium or assay buffer to

the final desired working concentration.

Ensure the final concentration of DMSO in the assay is minimal (typically <0.1%) to avoid

solvent-induced artifacts.

Preparation of Formulations for In Vivo Studies
For in vivo applications, it is crucial to prepare fresh formulations immediately before each use.

Vehicle: Carboxymethylcellulose sodium (CMC-Na) solution.

Procedure:
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Prepare a sterile solution of CMC-Na in water at the desired concentration (e.g., 0.5% w/v).

Add the required amount of MCB-22-174 powder to the CMC-Na solution to achieve the

target concentration (e.g., for a 5 mg/mL suspension, add 5 mg of MCB-22-174 to 1 mL of

CMC-Na solution).

Mix the suspension thoroughly using a vortex mixer or sonicator until a homogeneous

suspension is obtained.

Administer the freshly prepared suspension immediately.

Vehicle 1: 5% DMSO, 40% PEG300, 5% Tween 80, 50% ddH₂O.

Procedure:

Prepare an 86 mg/mL stock solution of MCB-22-174 in DMSO.

To prepare 1 mL of the final formulation, add 50 µL of the 86 mg/mL DMSO stock solution to

400 µL of PEG300. Mix until the solution is clear.

Add 50 µL of Tween 80 to the mixture and mix until clear.

Add 500 µL of sterile ddH₂O to bring the final volume to 1 mL.

The final concentration will be 4.3 mg/mL (10.01 mM). Use this solution immediately after

preparation.[1]

Vehicle 2: 5% DMSO, 95% Corn Oil.

Procedure:

Prepare a 12 mg/mL stock solution of MCB-22-174 in DMSO.

To prepare 1 mL of the final formulation, add 50 µL of the 12 mg/mL DMSO stock solution to

950 µL of sterile corn oil.

Mix thoroughly until a clear solution is obtained.
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The final concentration will be 0.6 mg/mL (1.40 mM). Use this solution immediately after

preparation.[1]

Visualized Workflows and Pathways
Experimental Workflow for Solution Preparation and
Stability Testing
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Experimental Workflow for MCB-22-174 Solution Preparation and Stability

Solution Preparation

Stability Assessment

Start: MCB-22-174 Powder

Weigh Powder

Add Solvent (e.g., DMSO)

Dissolve (Vortex/Warm)

Sterile Filtration (Optional)

Aliquot for Storage

Store at -80°C

Thaw Aliquot

For Use or Stability Test

Incubate at Test Conditions
(e.g., RT, 37°C)

Sample at Time Points
(0, 2, 4, 8, 24h)

Analyze Purity/Concentration
(e.g., HPLC)

Record and Analyze Data

Click to download full resolution via product page

Caption: Workflow for preparing and assessing the stability of MCB-22-174 solutions.
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Signaling Pathway of MCB-22-174
MCB-22-174 is a potent agonist of Piezo1, a mechanosensitive ion channel. Its activation leads

to an influx of Ca²⁺, which in turn triggers downstream signaling cascades, including the

extracellular signal-related kinases (ERK) and calcium-calmodulin (CaM)-dependent protein

kinase II (CaMKII) pathways. This mechanism is implicated in promoting the osteoblastic

differentiation of mesenchymal stem cells.[1]
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Caption: Simplified signaling pathway of MCB-22-174 via Piezo1 activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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